1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol

• Molecular Formula: C24H23N7O2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 1-[(E)-[(4-anilino-6-morpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]naphthalen-2-ol
• InChI: InChI=1S/C24H23N7O2/c32-21-11-10-17-6-4-5-9-19(17)20(21)16-25-30-23-27-22(26-18-7-2-1-3-8-18)28-24(29-23)31-12-14-33-15-13-31/h1-11,16,32H,12-15H2,(H2,26,27,28,29,30)/b25-16+
• InChI Key: TUNKKUGGFVCHQO-PCLIKHOPSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)N/N=C/C3=C(C=CC4=CC=CC=C43)O)NC5=CC=CC=C5
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NN=CC3=C(C=CC4=CC=CC=C43)O)NC5=CC=CC=C5

Description

1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol is a complex organic compound that features a naphthalene core substituted with a hydrazinylidene group, which is further connected to a triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol typically involves multiple steps:

Formation of the Triazine Ring: The triazine ring can be synthesized through the reaction of cyanuric chloride with morpholine and aniline under controlled conditions.

Hydrazinylidene Group Introduction: The hydrazinylidene group is introduced by reacting the triazine derivative with hydrazine hydrate.

Coupling with Naphthalen-2-ol: The final step involves coupling the hydrazinylidene-triazine intermediate with naphthalen-2-ol under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol can undergo various types of chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products

Oxidation: Oxidized derivatives of the naphthalene ring.

Reduction: Reduced forms of the hydrazinylidene group.

Substitution: Halogenated derivatives of the compound.

Scientific Research Applications

1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in the design of new drugs targeting specific enzymes or receptors.

Materials Science: Utilized in the development of organic semiconductors and light-emitting diodes (LEDs).

Organic Synthesis: Acts as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of 1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The triazine ring and hydrazinylidene group are crucial for its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• **1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]benzene
• **1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]pyridine

Uniqueness

1-[(E)-{2-[4-(morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]naphthalen-2-ol is unique due to its naphthalene core, which imparts distinct electronic and steric properties. This uniqueness can lead to different reactivity and interaction profiles compared to similar compounds with benzene or pyridine cores.